Diethyl 2-[(2,5-dichloro-3-thienyl)methyl]malonate

• Molecular Formula: C12H14Cl2O4S
• Molecular Weight: 325.2 g/mol
• IUPAC Name: diethyl 2-[(2,5-dichlorothiophen-3-yl)methyl]propanedioate
• InChI: InChI=1S/C12H14Cl2O4S/c1-3-17-11(15)8(12(16)18-4-2)5-7-6-9(13)19-10(7)14/h6,8H,3-5H2,1-2H3
• InChI Key: DVFSISOYOLHOGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(SC(=C1)Cl)Cl)C(=O)OCC

Description

Diethyl 2-[(2,5-dichloro-3-thienyl)methyl]malonate is a useful research compound. Its molecular formula is C12H14Cl2O4S and its molecular weight is 325.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of sodium hydride (60% oil dispersion, 7.6 g, 190 mmol) in DMF (32 mL) was added a solution of diethyl malonate (35.2 g, 220 mmol) in THF (120 mL) at 0° C. and the mixture was stirred for 30 min at 0° C. To the mixture was added a solution of 3-(bromomethyl)-2,5-dichlorothiophene (26.9 g, 110 mmol) in THF (50 mL) at -35° C. over 1.5 hours. After stirring at -35° C. for 2 hours, the reaction mixture was poured into water and the whole extracted with ethyl acetate (200 mL×3). The combined organic layer was washed with water (200 mL), brine (200 mL), dried over MgSO4 and concentrated in vacuo. Fractionally distillation of the residue under reduced pressure (bp 150° C., 1.0 mmHg) provided the subtitle compound (28.6 g, 80% yield).